N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-5-methyl-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-5-methyl-1-(1,3-thiazol-2-yl)triazole-4-carboxamide
• InChI: InChI=1S/C17H15N7O3S/c1-11-15(20-22-24(11)17-19-7-10-28-17)16(26)18-6-8-23-14(25)5-4-12(21-23)13-3-2-9-27-13/h2-5,7,9-10H,6,8H2,1H3,(H,18,26)
• InChI Key: OFLJAAPDNZZRKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=NC=CS2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=CO4
• Molecular Formula: C17H15N7O3S
• Molecular Weight: 397.4 g/mol

Description

N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-5-methyl-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H15N7O3S and its molecular weight is 397.41. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

The compound's derivatives, encompassing structures like 1,3-oxazol(idin)e, 5-thioxo-1,2,4-triazole, and others, have been synthesized through microwave-assisted methods. These derivatives have demonstrated significant antimicrobial, antiurease, and antilipase activities, highlighting their potential in developing treatments for various microbial infections and conditions involving enzyme regulation (Başoğlu et al., 2013).

Antimicrobial Activities of Azole Derivatives

Another research focus is on azole derivatives, which include the subject compound's framework. These compounds have been explored for their antimicrobial activities against a broad spectrum of microorganisms, indicating their relevance in creating new antibiotics or antifungal agents (Başoğlu et al., 2013).

Antibacterial, Antiurease, and Antioxidant Activities

Further studies have synthesized and evaluated derivatives for antibacterial, antiurease, and antioxidant activities. These compounds, including the key structure , show promise in treating bacterial infections and conditions associated with oxidative stress, suggesting a multifaceted potential in therapeutic applications (Sokmen et al., 2014).

Antiviral Activity Against Avian Influenza Virus

Derivatives of the compound have been tested for antiviral activity, particularly against the H5N1 avian influenza virus. Certain compounds exhibited promising antiviral properties, making them candidates for further research in antiviral drug development (Flefel et al., 2012).